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Compound of Interest

Compound Name: Methalthiazide

Cat. No.: B1615768

{ Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyclothiazide, a thiazide diuretic, is a cornerstone in the management of hypertension and

edema. This technical guide provides a comprehensive overview of its core pharmacological

and chemical properties, with a focus on data relevant to researchers and professionals in drug

development. This document summarizes key quantitative data, details experimental

methodologies, and visualizes associated molecular pathways.

Chemical Identification

It is important to note that the term "Methalthiazide" is often a misspelling or a less common

synonym for Methyclothiazide. All data herein pertains to Methyclothiazide.

Identifier Value

CAS Number 135-07-9[1][2][3][4][5]
6-chloro-3-(chloromethyl)-2-methyl-3,4-dihydro-

IUPAC Name 2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-
dioxide

Molecular Formula CoH11CI2N304S2

Molecular Weight 360.24 g/mol

Synonyms Aquatensen, Duretic, Enduron, Enduronum
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Pharmacological Data
Mechanism of Action
Methyclothiazide exerts its diuretic and antihypertensive effects primarily by inhibiting the

sodium-chloride symporter in the distal convoluted tubule of the nephron. This inhibition leads
to a cascade of effects:

¢ Increased Natriuresis and Diuresis: By blocking sodium reabsorption, Methyclothiazide
promotes the excretion of sodium and water, which in turn reduces extracellular volume and
plasma volume.

» Antihypertensive Effect: The reduction in blood volume contributes to a decrease in blood
pressure.

Pharmacokinetic Properties

Parameter Value Condition
pKa 9.4 at 25°C
Water Solubility 50 mg/L Room Temperature

Experimental Protocols

A key area of research for thiazide diuretics like Methyclothiazide is their effect on vascular
smooth muscle and the endothelium.

Vascular Reactivity Studies

Objective: To investigate the effect of Methyclothiazide on the contractile response of aortic
rings to norepinephrine in spontaneously hypertensive rats (SHR).

Methodology:

o Tissue Preparation: Aortic rings are obtained from 12-week-old spontaneously hypertensive
rats.
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o Experimental Setup: The aortic rings are mounted in organ baths containing a physiological
salt solution.

» Drug Application: Norepinephrine is added to the organ baths to induce a contractile
response.

« Intervention: Methyclothiazide is administered to observe its effect on the norepinephrine-
induced contraction.

» Data Analysis: The contractile force is measured and compared between treated and
untreated tissues.

Findings: Research suggests that the effects of Methyclothiazide on the vascular response to
norepinephrine are mediated by an endothelium-dependent mechanism that involves the
release of endothelium-dependent relaxing factor (EDRF), now known to be nitric oxide (NO).

Signaling and Workflow Diagrams
Mechanism of Diuretic Action

The following diagram illustrates the primary mechanism of action of Methyclothiazide at the
distal convoluted tubule of the nephron.
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Caption: Mechanism of Methyclothiazide action in the distal convoluted tubule.

Experimental Workflow for Vascular Reactivity

This diagram outlines the logical flow of a typical experiment investigating the vascular effects

of Methyclothiazide.
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Caption: Workflow for assessing the vascular effects of Methyclothiazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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